Cas no 100191-61-5 (Benzoyl chloride,2-chloro-5-methoxy-)

• Product Name: Benzoyl chloride,2-chloro-5-methoxy-
• CAS No: 100191-61-5
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• CID: 123999
• PubChem ID: 22323972
• Update Time: 2025-06-14

Benzoyl chloride,2-chloro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-chloro-5-methoxy-
• 2-chloro-5-methoxybenzoic acid chloride
• 2-chloro-5-methoxybenzoyl chloride
• Benzoyl chloride, 2-chloro-5-methoxy- (9CI)
• m-Anisoylchloride, 6-chloro- (6CI)
• DTXSID00624780
• Benzoyl chloride,2-chloro-5-methoxy-(9ci)
• KETKGSXSUASDMR-UHFFFAOYSA-N
• 2-CHLORO-5-METHOXY-BENZOYL CHLORIDE
• 100191-61-5
• SCHEMBL1363543

• Inchi： 1S/C8H6Cl2O2/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3
• InChI Key： KETKGSXSUASDMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)Cl)OC

Computed Properties

• Exact Mass: 203.97458
• Monoisotopic Mass: 203.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.72760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoyl chloride,2-chloro-5-methoxy-

Comprehensive Overview of Benzoyl chloride,2-chloro-5-methoxy- (CAS No. 100191-61-5)

Benzoyl chloride,2-chloro-5-methoxy- (CAS No. 100191-61-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring a benzoyl chloride core substituted with 2-chloro and 5-methoxy groups, grants it unique reactivity in acylating reactions. This compound has garnered significant attention due to its role in producing intermediates for APIs (Active Pharmaceutical Ingredients) and high-value fine chemicals.

In recent years, the demand for 2-chloro-5-methoxy benzoyl chloride has surged, driven by its applications in crop protection chemicals and pharmaceutical intermediates. Researchers frequently explore its use in heterocyclic compound synthesis, particularly for constructing chiral molecules in asymmetric catalysis. The compound's electron-withdrawing and electron-donating substituents make it a versatile building block for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS 100191-61-5 is often discussed in context with green chemistry initiatives. Manufacturers are increasingly adopting solvent-free synthesis and catalytic processes to improve the sustainability profile of derivatives made from this intermediate. Analytical techniques like HPLC purity testing and GC-MS characterization are critical for quality control, as even minor impurities can affect downstream reactions.

The compound's stability under anhydrous conditions makes it suitable for low-temperature reactions, while its reactivity with nucleophiles enables diverse transformations. Recent patent literature highlights its utility in creating biodegradable polymers and photoactive materials, aligning with the global push toward eco-friendly technologies. These applications address frequent search queries about sustainable chemical alternatives and high-performance materials.

Safety data for benzoyl chloride derivatives emphasizes proper handling protocols, though this specific variant shows improved stability compared to unsubstituted analogues. Storage recommendations typically include inert atmosphere preservation and moisture-sensitive packaging, topics often searched by laboratory professionals. The compound's spectroscopic fingerprints (IR, NMR) are well-documented, aiding in identification and purity verification.

Emerging research explores the compound's potential in electronic materials, particularly as a precursor for organic semiconductors. This connects with trending searches about flexible electronics and optoelectronic devices. Its methoxy group contributes to interesting electronic effects in conjugated systems, making it valuable for material science innovations.

Regulatory compliance for CAS 100191-61-5 varies by region, with most jurisdictions requiring standard chemical safety documentation. The compound's environmental fate and biodegradation pathways are active research areas, responding to increased public interest in chemical lifecycle assessments. These aspects are crucial for manufacturers addressing ESG (Environmental, Social, Governance) criteria.

In summary, 2-chloro-5-methoxybenzoyl chloride represents a multifaceted chemical building block with expanding applications across life sciences and advanced materials. Its balanced reactivity profile and structural features continue to inspire novel synthetic methodologies, positioning it as a compound of enduring relevance in specialty chemistry sectors.